Cas no 955827-77-7 (N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(naphthalen-2-yl)acetamide)

• Product Name: N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(naphthalen-2-yl)acetamide
• CAS No: 955827-77-7
• MF: C₂₁H₁₈N₂O₂S
• MW: 362.444823741913
• CID: 5826410
• PubChem ID: 16849296
• Update Time: 2025-10-18

N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(naphthalen-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-naphthalen-2-ylacetamide
• 955827-77-7
• N-(4-ethoxybenzo[d]thiazol-2-yl)-2-(naphthalen-2-yl)acetamide
• F2464-0024
• N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(naphthalen-2-yl)acetamide
• AKOS024650233

• Inchi： 1S/C21H18N2O2S/c1-2-25-17-8-5-9-18-20(17)23-21(26-18)22-19(24)13-14-10-11-15-6-3-4-7-16(15)12-14/h3-12H,2,13H2,1H3,(H,22,23,24)
• InChI Key： SYIJGSUBKRTRGJ-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(OCC)C=CC=C2S1)(=O)CC1=CC=C2C(=C1)C=CC=C2

Computed Properties

• Exact Mass: 362.10889899g/mol
• Monoisotopic Mass: 362.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 79.5Ų

Additional information on N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(naphthalen-2-yl)acetamide

N-(4-Ethoxy-1,3-Benzothiazol-2-yl)-2-(Naphthalen-2-yl)acetamide: A Comprehensive Overview

N-(4-Ethoxy-1,3-benzothiazol-2-yl)-2-(naphthalen-2-yl)acetamide (CAS No. 955827-77-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical structure of N-(4-Ethoxy-1,3-benzothiazol-2-yl)-2-(naphthalen-2-yl)acetamide is composed of a benzothiazole moiety and a naphthalene ring, linked through an acetamide functional group. The presence of these aromatic rings and the ethoxy substituent on the benzothiazole ring contributes to the compound's stability and solubility properties. The benzothiazole ring is known for its bioactive properties, often found in various pharmaceuticals and agrochemicals due to its ability to interact with biological targets.

The synthesis of N-(4-Ethoxy-1,3-benzothiazol-2-yl)-2-(naphthalen-2-yl)acetamide typically involves multi-step processes. One common approach is the reaction of 4-ethoxybenzothiazole with 2-naphthylacetyl chloride in the presence of a base such as triethylamine. This reaction yields the desired product through nucleophilic acylation. Alternative synthetic routes have also been explored to improve yield and purity, including microwave-assisted synthesis and catalyst-mediated reactions.

Recent studies have highlighted the biological activities of N-(4-Ethoxy-1,3-benzothiazol-2-yl)-2-(naphthalen-2-yl)acetamide. One notable area of research is its potential as an anticancer agent. In vitro studies have shown that this compound exhibits significant cytotoxicity against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT116) cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

Furthermore, N-(4-Ethoxy-1,3-benzothiazol-2-yl)-2-(naphthalen-2-yl)acetamide has been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and organ dysfunction. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation and associated symptoms.

In addition to its anticancer and anti-inflammatory activities, N-(4-Ethoxy-1,3-benzothiazol-2-yl)-2-(naphthalen-2-yl)acetamide has shown promise in neuroprotective applications. Neurodegenerative diseases like Alzheimer's disease (AD) and Parkinson's disease (PD) are major health concerns worldwide. Research has indicated that this compound can protect neurons from oxidative stress and prevent the aggregation of amyloid-beta peptides, which are key factors in the pathogenesis of AD.

The pharmacokinetic properties of N-(4-Ethoxy-1,3-benzothiazol-2-yl)-2-(naphthalen-2-yl)acetamide are also an important aspect of its evaluation for therapeutic use. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it a suitable candidate for further development as a drug molecule. However, more detailed studies are needed to fully understand its metabolism, distribution, excretion, and potential drug interactions.

Clinical trials are currently underway to assess the safety and efficacy of N-(4-Ethoxy-1,3-benzothiazol-2-yl)-2-(naphthalen-2-y l)acetamide in human subjects. Preliminary results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings pave the way for more advanced clinical trials to explore its potential as a treatment for various diseases.

In conclusion, N-(4-Ethoxy-1,3-benzothiazol - 2 - yl ) - 2 - ( naphthalen - 2 - yl ) acetamide (CAS No. 955827 - 77 - 7 ) is a multifaceted compound with a wide range of biological activities . Its unique chemical structure , combined with its promising therapeutic potential , makes it an exciting area of research in medicinal chemistry . As ongoing studies continue to uncover new insights into its mechanisms of action , it is likely that this compound will play a significant role in the development of novel therapeutics for various diseases .